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Compound of Interest

Compound Name: 2-Chloro-4,6-difluorophenol

Cat. No.: B1371278

An In-Depth Technical Guide to 2-Chloro-4,6-difluorophenol: Structure, Properties, and
Synthetic Utility

Abstract

This technical guide provides a comprehensive scientific overview of 2-Chloro-4,6-
difluorophenol, a halogenated aromatic compound with significant potential as a building
block in pharmaceutical and agrochemical research. Due to the limited availability of direct
experimental data for this specific isomer, this document leverages established chemical
principles and validated data from structurally related analogs to provide an authoritative
resource for researchers, scientists, and drug development professionals. The guide covers the
compound's molecular structure, physicochemical properties, a proposed high-yield synthetic
protocol, predicted spectroscopic signatures, and essential safety and handling procedures.
The insights herein are designed to empower chemists to confidently synthesize and utilize this
versatile chemical intermediate in novel research and development endeavors.

Molecular Identity and Physicochemical Properties

Halogenated phenols are a cornerstone of modern medicinal chemistry, where the precise
placement of halogen atoms can modulate a molecule's lipophilicity, metabolic stability, and
binding affinity. 2-Chloro-4,6-difluorophenol represents a unique scaffold, combining the
distinct electronic and steric properties of chlorine and fluorine to offer a nuanced tool for
molecular design.
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Molecular Structure and Weight

The structure of 2-Chloro-4,6-difluorophenol consists of a benzene ring substituted with a
hydroxyl group at position 1, a chlorine atom at position 2, and fluorine atoms at positions 4
and 6.

IUPAC Name: 2-Chloro-4,6-difluorophenol

Molecular Formula: CeHsCIF20[1]

Molecular Weight: 164.54 g/mol

Canonical SMILES: C1=C(C(=C(C=C1F)CI)O)F

InChl Key: QKIMAULTWWSBID-UHFFFAOYSA-N
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Reaction Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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